4-(4-Methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 4-(4-methylphenyl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C13H10N2O/c1-9-2-4-10(5-3-9)11-6-7-15-13(16)12(11)8-14/h2-7H,1H3,(H,15,16)
• InChI Key: ASYPSGGYUVSPSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=O)NC=C2)C#N
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID201189219
• Molecular Weight: 210.23 g/mol
• CAS No.: 886362-01-2

Description

4-(4-Methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C13H10N2O and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Pyridine and Fused Pyridine Derivatives : This compound is involved in the synthesis of a series of pyridine derivatives, including isoquinoline and pyrido[2,3-d]pyrimidine derivatives (Al-Issa, 2012).
• Synthesis of Novel Pyridine Derivatives : A study demonstrated its use in synthesizing novel pyridine derivatives and investigating their structural features through spectroscopic methods (Cetina et al., 2010).
• Formation of Pyrazolo-pyridine Derivatives : This compound was utilized in the formation of pyrazolo-[3,4-b]-pyridine derivatives and examined for their reactivity towards various chemicals (Al-Issa, 2012).

Material Science and Engineering Applications

• Pyridine Derivatives in Device Fabrication : Research explored the thermal, structural, and optical characteristics of pyridine derivatives for potential use in fabricating heterojunctions and devices (Zedan et al., 2020).
• Optical Properties and Device Characterization : The study of pyrazolo[4,3-b]pyridine derivatives revealed their optical properties and suitability for device fabrication, such as photovoltaic properties (El-Menyawy et al., 2019).

Corrosion Inhibition

• Corrosion Inhibition in Steel : Pyridine derivatives have been investigated for their role in corrosion inhibition, particularly in protecting steel surfaces in acidic environments (Sudheer & Quraishi, 2015).

Pharmacological Research

• Synthesis of Cardiotonic Agents : While the primary focus is not on pharmacology, some studies have explored the synthesis of compounds related to this pyridine derivative for potential inotropic activity (Sircar et al., 1987).

Mechanism of Action

Target of Action

It’s structurally similar to doramapimod , a P38 MAP kinase inhibitor

Mode of Action

If we consider its potential similarity to doramapimod, it might inhibit the p38 map kinase . This inhibition could lead to changes in cellular processes controlled by this kinase, such as inflammation and cell differentiation .

Biochemical Pathways

If it acts similarly to doramapimod, it might affect pathways regulated by p38 map kinase . These could include the MAPK signaling pathway, which plays a crucial role in various cellular functions such as proliferation, differentiation, and apoptosis .

Result of Action

If it acts similarly to Doramapimod, it might inhibit P38 MAP kinase, leading to changes in cellular processes such as inflammation and cell differentiation . .